8-Chloro-3-phenyl-6-(trifluoromethyl)imidazo[1,5-a]pyridine
Overview
Description
“8-Chloro-6-trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid” is a compound with the CAS Number: 1823188-42-6. It has a molecular weight of 264.59 . Another related compound is “8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” with the CAS Number: 178488-36-3 and a molecular weight of 220.58 .
Synthesis Analysis
Imidazo[1,2-a]pyridines can be synthesized from 2-aminopyridines and acetophenones. The reaction is compatible with a broad range of functional groups . A copper(I)-catalyzed aerobic oxidative coupling of ketone oxime esters with simple pyridines can also be used for the synthesis of imidazo[1,2-a]pyridines .Molecular Structure Analysis
The InChI code for “8-Chloro-6-trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid” is 1S/C9H4ClF3N2O2/c10-5-1-4(9(11,12)13)3-15-6(8(16)17)2-14-7(5)15/h1-3H,(H,16,17) . For “8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine”, the InChI code is 1S/C8H4ClF3N2/c9-6-3-5(8(10,11)12)4-14-2-1-13-7(6)14/h1-4H .Chemical Reactions Analysis
The reaction between 2-chloropyridines and 2H-azirines provides imidazo[1,2-a]pyridines . A rapid, copper-catalyzed aerobic dehydrogenative cyclization of pyridines with ketone oxime esters enables an environmentally friendly synthesis of imidazo[1,2-a]pyridines .Physical and Chemical Properties Analysis
“8-Chloro-6-trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid” is an off-white solid with a purity of 97%. It should be stored at temperatures between 0-5°C . “8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” is a solid that should be stored sealed in dry conditions at 2-8°C .Scientific Research Applications
Glucagon-Like Peptide 1 Receptor Agonists
A novel core skeleton involving derivatives of 3-(8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-yl)phenyl acetate has been identified as a promising glucagon-like peptide 1 receptor (GLP-1R) activator. This compound has shown effects in increasing GLP-1 secretion, thereby enhancing glucose responsiveness in both in vitro and pharmacology analyses. This suggests potential as anti-diabetic treatment agents (Gong, Cheon, Lee, & Kang, 2010).
Antimicrobial and Anticancer Activity
Novel 1,2,3-triazole/isoxazole-functionalized imidazo[4,5-b]pyridine-2(3H)-one derivatives have been synthesized and screened for antimicrobial and anticancer activity (Banda, Gautham, Pillalamarri, Chavva, & Banda, 2016).
Crystal Structure Analysis
The crystal structure of a related compound, 8-(6-chloro-pyridin-3-ylmethyl)-2,6,7,8-tetrahydro-imidazo[2,1-c][1,2,6-chloropyridyl-3-yl-4]triazin-3-one, was analyzed, revealing its monoclinic space group and unit-cell parameters, which can provide insights into the structural characteristics of similar compounds (Kapoor, Gupta, Rajnikant, Deshmukh, & Sripanavar, 2011).
Synthesis and Application in Organic Chemistry
The synthesis of novel imidazo[1,2-a]pyrimidine compounds has been detailed, showing the potential for this class of compounds in the field of synthetic organic chemistry (Liu, 2013).
Antiproliferative Activity Against Cancer Cells
A new strategy involving the synthesis of 3-phenyl-1H-pyrrolo-imidazo[1,2-a]pyridine has been developed, leading to the discovery of compounds with antiproliferative activity against human colon cancer cell lines (Zhang, El Bouakher, Lévaique, Bignon, Retailleau, Alami, & Hamze, 2019).
Room Temperature Ionic Liquids
The direct methylation or trifluoroethylation of imidazole and pyridine derivatives, including those related to 8-Chloro-3-phenyl-6-(trifluoromethyl)imidazo[1,5-a]pyridine, offers a simple route to a variety of room temperature ionic liquids (RTILs) (Zhang, Martin, & Desmarteau, 2003).
Luminescent Transition Metal Complexes
A bidentate BODIPY-appended 2-pyridylimidazo[1,2-a]pyridine ligand has been synthesized, leading to the formation of luminescent transition metal complexes, illustrating the utility of imidazo[1,2-a]pyridine derivatives in the creation of luminescent materials (Zhang, Yuan, Qin, Zhang, Lu, Liu, Li, Wang, & Li, 2018).
Safety and Hazards
For “8-Chloro-6-trifluoromethyl-imidazo[1,2-a]pyridine-3-carboxylic acid”, the safety information includes the following hazard statements: H302;H315;H319;H335. The precautionary statements include P261;P305+P351+P338 . For “8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine”, the hazard statements are H302;H315;H319;H335 and the precautionary statements are P261;P305+P351+P338 .
Mechanism of Action
Target of Action
The primary target of 8-Chloro-3-phenyl-6-(trifluoromethyl)imidazo[1,5-a]pyridine is the Glucagon-like Peptide 1 Receptor (GLP-1R) . GLP-1R is a receptor that plays a crucial role in glucose control and is often targeted for the treatment of diabetes .
Mode of Action
This compound acts as an activator of the GLP-1R . It increases the secretion of Glucagon-like Peptide 1 (GLP-1), which in turn increases the responsiveness to glucose .
Biochemical Pathways
The activation of GLP-1R by this compound leads to a cascade of events. GLP-1 directly stimulates insulin release from the pancreatic β cell and suppresses the release of glucagon from the α cell . This results in slowed gastric emptying, thus slowing digestion and absorption, and moderating blood glucose excursions .
Result of Action
The activation of GLP-1R by this compound has several effects. It increases GLP-1 secretion, thereby increasing glucose responsiveness . It also has potential as an anti-diabetic treatment agent .
Properties
IUPAC Name |
8-chloro-3-phenyl-6-(trifluoromethyl)imidazo[1,5-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3N2/c15-11-6-10(14(16,17)18)8-20-12(11)7-19-13(20)9-4-2-1-3-5-9/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKCNVSWYNPBZMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C3N2C=C(C=C3Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501178495 | |
Record name | Imidazo[1,5-a]pyridine, 8-chloro-3-phenyl-6-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501178495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1781241-49-3 | |
Record name | Imidazo[1,5-a]pyridine, 8-chloro-3-phenyl-6-(trifluoromethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1781241-49-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazo[1,5-a]pyridine, 8-chloro-3-phenyl-6-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501178495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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